Cas no 1261235-51-1 (4-(2-Chloro-6-methyl-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-(2-Chloro-6-methyl-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester
• CAS No: 1261235-51-1
• MF: C₁₅H₂₃ClN₄O₂
• MW: 326.821722269058
• CID: 2162473
• Update Time: 2025-06-26

4-(2-Chloro-6-methyl-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloro-6-methyl-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-(2-chloro-6-methylpyrimidin-4-yl)-3-methylpiperazine-1-carboxylate
• SBB075533
• tert-butyl 4-(2-chloro-6-methylpyrimidin-4-yl)-3-methylpiperazinecarboxylate
• 4-(2-Chloro-6-methylpyrimidin-4-yl)-3-methylpiperazine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C15H23ClN4O2/c1-10-8-12(18-13(16)17-10)20-7-6-19(9-11(20)2)14(21)22-15(3,4)5/h8,11H,6-7,9H2,1-5H3
• InChI Key： SZEVTYHYJAYMMG-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=CC(=N1)N1CCN(C(=O)OC(C)(C)C)CC1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• Topological Polar Surface Area: 58.6

Additional information on 4-(2-Chloro-6-methyl-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester

Recent Advances in the Study of 4-(2-Chloro-6-methyl-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester (CAS: 1261235-51-1)

The compound 4-(2-Chloro-6-methyl-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester (CAS: 1261235-51-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

One of the most notable advancements in the study of this compound is its role in the synthesis of novel pyrimidine-based kinase inhibitors. Researchers have demonstrated that the chloro and methyl substituents on the pyrimidine ring, combined with the tert-butyl ester group, provide a versatile scaffold for further chemical modifications. This has led to the development of compounds with enhanced selectivity and potency against specific kinase targets, such as EGFR and JAK2, which are implicated in numerous oncogenic pathways.

In a recent study published in the Journal of Medicinal Chemistry, scientists utilized 4-(2-Chloro-6-methyl-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester as a starting material for the synthesis of a series of derivatives. These derivatives were evaluated for their inhibitory activity against a panel of kinases, revealing promising results. One derivative, in particular, exhibited nanomolar potency against EGFR T790M, a common mutation associated with resistance to first-generation EGFR inhibitors in non-small cell lung cancer (NSCLC).

Another area of research has explored the compound's potential in the development of anti-inflammatory agents. The piperazine moiety in the molecule has been shown to interact with key inflammatory mediators, such as TNF-α and IL-6, suggesting its utility in the design of new therapeutics for chronic inflammatory diseases. Preliminary in vitro and in vivo studies have demonstrated that derivatives of this compound can effectively modulate inflammatory pathways, reducing cytokine production and alleviating symptoms in animal models of rheumatoid arthritis.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 4-(2-Chloro-6-methyl-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester. Issues such as metabolic stability, oral bioavailability, and off-target effects need to be addressed to translate these discoveries into clinically viable drugs. Ongoing research is focused on structural modifications to improve these properties while maintaining the desired biological activity.

In conclusion, 4-(2-Chloro-6-methyl-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester (CAS: 1261235-51-1) represents a valuable scaffold in medicinal chemistry, with applications spanning oncology and inflammation. Continued research into its derivatives holds great promise for the development of next-generation therapeutics, and further studies are warranted to fully exploit its potential.